Cas no 7536-72-3 ((2S)-2-amino-4-methylsulfinylbutanamide)
7536-72-3 structure
Product Name:(2S)-2-amino-4-methylsulfinylbutanamide
CAS No:7536-72-3
MF:C5H12N2O2S
MW:164.225979804993
CID:2841971
PubChem ID:22815434
Update Time:2025-04-21
(2S)-2-amino-4-methylsulfinylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-amino-4-methylsulfinylbutanamide
- Butanamide,2-amino-4-(methylsulfinyl)-,(S);
- DTXSID90628419
- SCHEMBL11101986
- (2S)-2-Amino-4-(methanesulfinyl)butanamide
- 7536-72-3
-
- Inchi: 1S/C5H12N2O2S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H2,7,8)/t4-,10?/m0/s1
- InChI Key: XZNDEVAEXYVPLG-YGVKFDHGSA-N
- SMILES: S(C)(CC[C@@H](C(N)=O)N)=O
Computed Properties
- Exact Mass: 164.06200
- Monoisotopic Mass: 164.06194880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 106.38000
- LogP: 1.28330
(2S)-2-amino-4-methylsulfinylbutanamide Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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